Sodium chromate

• CAS No.: 12680-48-7
• Product Name: Sodium chromate
• Molecular Formula: Na2CrO4; CrNa2O4
• Molecular Weight: 161.97 g/mol
• IUPAC Name: disodium;dioxido(dioxo)chromium
• Standard InChI: InChI=1S/Cr.2Na.4O/q;2*+1;;;2*-1
• Standard InChIKey: PXLIDIMHPNPGMH-UHFFFAOYSA-N
• SMILES: [O-][Cr](=O)(=O)[O-].[Na+].[Na+]
• Canonical SMILES: [O-][Cr](=O)(=O)[O-].[Na+].[Na+]
• Colorform: Yellow orthorhombic crystals
• Density: 2.723 at 77 °F (USCG, 1999); 2.723 at 25 °C/4 °C; 2.7 g/cm³
• Melting Point: 794 °C; 762 °C
• Physical Description: Sodium chromate appears as a yellow crystalline solid. Used to make pigments for paints and inks, other chemicals, and as a wood preservative.; YELLOW HYGROSCOPIC CRYSTALS.
• Description: Sodium chromate appears as a yellow crystalline solid. Used to make pigments for paints and inks, other chemicals, and as a wood preservative.; Sodium chromate is an inorganic sodium salt consisting of sodium and chromate ions in a 2:1 ratio. It has a role as a carcinogenic agent, an oxidising agent, a poison and a diagnostic agent. It contains a chromate(2-).
• Related CAS: 10034-82-9 (tetrahydrate); 12680-48-7 (cpd with unspecified MF); 13517-17-4 (decahydrate)
• Shelf Life: Stable under recommended storage conditions.
• Solubility: 87.6 g/100 g water at 25 °C; In water, 44.3 wt% at 20 °C; 873 g/L water at 30 °C; 3.44 g/L methanol at 25 °C; Slightly soluble in ethanol; Solubility in water, g/100ml at 20 °C: 53 (good)
• Synonyms: Chromitope Sodium; chromium sodium oxide (CrNa2O4); sodium chromate; sodium chromate(VI); sodium chromate(VI), 51Cr-labeled cpd; sodium chromate(VI), decahydrate; sodium chromate(VI), tetrahydrate
• PubChem Compound: 24488
• Last Modified: Nov 11 2021